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Compound of Interest

Compound Name:

2-((Tert-

butoxycarbonyl)amino)pent-4-

ynoic acid

CAS No.: 61172-66-5

Cat. No.: B1335961

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for N-tert-

butoxycarbonyl-L-propargylglycine (Boc-Pra-OH), a key building block in peptide synthesis and

drug discovery. The following sections detail the expected Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with comprehensive

experimental protocols for data acquisition.

Introduction
Boc-Pra-OH is an unnatural amino acid derivative that incorporates a terminal alkyne

functionality, making it a valuable tool for the introduction of chemical handles into peptides and

other biomolecules through click chemistry. Accurate spectral characterization is crucial for

verifying the identity, purity, and structural integrity of this reagent, ensuring the reliability and

reproducibility of subsequent synthetic applications.
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Spectral Data Summary
The following tables summarize the expected quantitative spectral data for Boc-Pra-OH. These

values are based on typical data for N-Boc protected amino acids and may vary slightly

depending on the specific experimental conditions, such as the solvent used and the

spectrometer's field strength.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Spectral Data for Boc-Pra-OH

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10-12 Broad Singlet 1H -COOH

~5.0 Doublet 1H -NH-

~4.4 Multiplet 1H α-CH

~2.7 Multiplet 2H β-CH₂

~2.2 Triplet 1H γ-CH (alkyne)

1.45 Singlet 9H -C(CH₃)₃

Table 2: Predicted ¹³C NMR Spectral Data for Boc-Pra-OH

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ, ppm) Assignment

~174 -COOH

~155 -C=O (Boc)

~80 -C(CH₃)₃

~79 -C≡ (quaternary alkyne)

~72 -CH (alkyne)

~52 α-CH

~28 -C(CH₃)₃

~22 β-CH₂

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for Boc-Pra-OH

Wavenumber (cm⁻¹) Intensity Assignment

3300-2500 Broad O-H stretch (Carboxylic Acid)

~3300 Sharp, Medium ≡C-H stretch (Alkyne)

~3300 Medium N-H stretch (Amide)

2980-2930 Medium C-H stretch (Alkyl)

~2120 Weak, Sharp C≡C stretch (Alkyne)

~1710 Strong C=O stretch (Carboxylic Acid)

~1690 Strong C=O stretch (Boc)

~1520 Medium N-H bend (Amide II)

1250-1150 Strong C-O stretch (Boc)

Mass Spectrometry (MS)
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Table 4: Predicted Mass Spectrometry Data for Boc-Pra-OH

m/z (Mass-to-Charge Ratio) Ion

214.10 [M+H]⁺

236.08 [M+Na]⁺

158.07 [M+H - C₄H₈]⁺ or [M+H - 56]⁺

114.06 [M+H - Boc]⁺

*M represents the parent molecule, Boc-Pra-OH (C₁₀H₁₅NO₄, Molecular Weight: 213.23 g/mol

).

Experimental Protocols
Detailed methodologies for acquiring the spectral data are provided below. These protocols are

general and may require optimization based on the available instrumentation.

NMR Spectroscopy
Protocol:

Sample Preparation: Weigh 5-10 mg of Boc-Pra-OH and dissolve it in approximately 0.7 mL

of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Tune and shim the instrument to achieve optimal magnetic field homogeneity.

Acquire the spectrum with a sufficient number of scans (e.g., 16-64) to obtain a good

signal-to-noise ratio.

Use a standard pulse program with a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition:
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Acquire a proton-decoupled ¹³C NMR spectrum.

A higher number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5

seconds) are typically required due to the low natural abundance of ¹³C.

Data Processing:

Process the raw data using appropriate software (e.g., MestReNova, TopSpin).

Apply Fourier transformation, phase correction, and baseline correction.

Calibrate the chemical shifts using the residual solvent peak as an internal standard (e.g.,

CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

Infrared (IR) Spectroscopy
Protocol:

Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the solid Boc-Pra-OH sample directly onto the ATR crystal.

Ensure good contact between the sample and the crystal by applying pressure with the

built-in clamp.

Sample Preparation (KBr Pellet):

Grind a small amount of Boc-Pra-OH (1-2 mg) with approximately 100-200 mg of dry

potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous

powder is obtained.

Press the powder into a thin, transparent pellet using a hydraulic press.

Acquisition:

Place the ATR accessory or the KBr pellet holder into the sample compartment of an FTIR

spectrometer.

Acquire a background spectrum of the empty ATR crystal or the pure KBr pellet.
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Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

The final spectrum is presented in terms of transmittance or absorbance.

Mass Spectrometry
Protocol:

Sample Preparation:

Prepare a dilute solution of Boc-Pra-OH (e.g., 0.1-1 mg/mL) in a suitable solvent such as

methanol, acetonitrile, or a mixture of water and an organic solvent.

Instrumentation:

Utilize an Electrospray Ionization (ESI) mass spectrometer, which is well-suited for polar,

non-volatile compounds.

Acquisition:

Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10

µL/min).

Acquire the mass spectrum in positive ion mode to observe protonated molecules

([M+H]⁺) and other adducts (e.g., [M+Na]⁺).

Set the mass analyzer to scan a relevant m/z range (e.g., 50-500).

Data Analysis:

Analyze the resulting spectrum to identify the molecular ion and characteristic fragment

ions. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental

composition.

Visualization of Analytical Workflow
The following diagram illustrates the general workflow for the spectral analysis of a chemical

compound like Boc-Pra-OH.
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Caption: Workflow for the synthesis, purification, and spectral characterization of Boc-Pra-OH.

To cite this document: BenchChem. [Spectral Characterization of Boc-Pra-OH: A Technical
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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